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Compound of Interest

Compound Name: Ferric fluoride

Cat. No.: B147940

This document provides immediate safety, handling, and disposal protocols for ferric fluoride
(FeFs), tailored for research and drug development professionals. Adherence to these
guidelines is critical to ensure a safe laboratory environment.

Ferric fluoride is a corrosive and hazardous substance that can cause severe skin burns and
eye damage.[1][2][3] It is also harmful if swallowed, inhaled, or in contact with skin.[1][2][3][4] It
is imperative to handle this chemical with appropriate engineering controls and personal
protective equipment.

Exposure Limits

The following table summarizes the occupational exposure limits for ferric fluoride.

Agencyl/Organization Limit Type Value

ACGIH TLV TWA 1 mg/m3, 2.5 mg/m3
OSHA PEL (Vacated) TWA 1 mg/m3, 2.5 mg/m3
NIOSH IDLH 250 mg/m3

NIOSH TWA 1 mg/m3

Mexico OEL TWA 1 mg/m3, 2.5 mg/m3

[Table Source:[5]]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling ferric fluoride to prevent
exposure.

] ) Specifications and Best
Body Part Protection Required .
Practices

Wear chemical safety goggles
that comply with OSHA (29
CFR 1910.133) or European

) Standard EN166.[1][5] For

Eyes/Face Safety Goggles & Face Shield ) ) ) )

operations with a higher risk of
splashing or dust generation,
use a face shield in

conjunction with goggles.[6]

Wear appropriate protective
gloves (e.g., rubber, polyvinyl
chloride, or neoprene) and
) Chemical-Resistant Gloves & clothing to prevent any skin
Skin/Body Protective Clothing exposure.[2][3][6][7] A lab coat
or chemical apron, long
sleeves/pants, and close-toed

shoes are required.[2][3][7]

All' handling of ferric fluoride
powder must occur within a
properly operating chemical
) ] fume hood.[1][5][8] If a fume
Respiratory Fume Hood or Respirator ] ]
hood is not available or
insufficient, a NIOSH-approved

dust respirator should be used.

[213][61e]

Operational Plan: Step-by-Step Chemical Lifecycle
Receiving and Storage
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« Inspection: Upon receipt, visually inspect the container for any damage or leaks.

o Storage Location: Store in a cool, dry, and well-ventilated area designated as a corrosives
area.[1][2][6]

» Container Integrity: Keep containers tightly closed to prevent moisture absorption, as ferric
fluoride is hygroscopic.[2][4][6]

e Incompatibilities: Store separately from incompatible materials such as oxidizing agents,
strong bases, water, and metals.[2][6]

Handling and Use

e Training: Ensure all personnel are trained on the specific hazards and handling procedures
for ferric fluoride before beginning work.[6]

o Controlled Environment: Always handle the substance inside a chemical fume hood to
minimize inhalation exposure.[1][5][8]

e Avoid Dust: Take care to avoid the formation of dust during weighing and transfer.[1][5][9]

e Hygiene Practices: Do not eat, drink, or smoke in areas where ferric fluoride is handled.[2]
[6] Wash hands thoroughly after handling, even if gloves were worn.[2][6][9] Emergency
eyewash stations and safety showers must be located close to the workstation.[5][6]

Disposal Plan

o Waste Classification: Ferric fluoride waste may be classified as hazardous waste.[6]

» Containerization: Collect all waste material, including contaminated consumables, in a
designated, properly labeled, and sealed container.[2][6] Do not mix with other waste
streams.[10]

e Regulatory Compliance: All disposal must be conducted through an approved waste disposal
plant and in accordance with all local, state, and federal regulations.[2][3][4][6][10] Contact
your institution's environmental health and safety department or the EPA for specific
guidance.[6]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AA11487&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://ltschem.com/msds/FeF3.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://www.benchchem.com/product/b147940?utm_src=pdf-body
https://www.benchchem.com/product/b147940?utm_src=pdf-body
https://ltschem.com/msds/FeF3.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://ltschem.com/msds/FeF3.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://www.benchchem.com/product/b147940?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://www.fishersci.com/store/msds?partNumber=AA11487&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA13068&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.pfaltzandbauer.com/files/sdsfile?filename=f00780%20%20sds%20%20062123.pdf
https://www.fishersci.com/store/msds?partNumber=AA11487&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA13068&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.espimetals.com/index.php/msds/596-Iron%20Fluoride
https://www.benchchem.com/product/b147940?utm_src=pdf-body
https://ltschem.com/msds/FeF3.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://ltschem.com/msds/FeF3.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://www.espimetals.com/index.php/msds/596-Iron%20Fluoride
https://www.fishersci.com/store/msds?partNumber=AA13068&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://www.benchchem.com/product/b147940?utm_src=pdf-body
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://ltschem.com/msds/FeF3.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://www.sigmaaldrich.com/US/ja/sds/aldrich/288659?userType=undefined
https://ltschem.com/msds/FeF3.pdf
https://rkrorwxhoilrmq5p.ldycdn.com/FeF3-aidqnBpiKrpRmiSnmkmkmlrk.pdf
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://www.sigmaaldrich.com/US/ja/sds/aldrich/288659?userType=undefined
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0923.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Emergency Protocols: Spill Response

In the event of a ferric fluoride spill, immediate and decisive action is required to contain the

material and protect personnel.

Spill Response Workflowdot
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Immediate Actions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Ferric Fluoride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147940#personal-protective-equipment-for-handling-
ferric-fluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147940?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

